(3,4-dimethylphenyl)(2-methoxybenzyl)amine
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Overview
Description
(3,4-dimethylphenyl)(2-methoxybenzyl)amine, also known as DMBA, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a derivative of amphetamine and has been found to have various biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of (3,4-dimethylphenyl)(2-methoxybenzyl)amine is not fully understood, but it is believed to work by binding to and activating certain receptors in the brain and body. Specifically, this compound has been found to bind to the trace amine-associated receptor 1 (TAAR1), which is involved in the regulation of various physiological processes.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to increase the release of dopamine, norepinephrine, and serotonin in the brain, which can lead to increased alertness, focus, and mood elevation. This compound has also been found to induce vasoconstriction and increase blood pressure, which can have both positive and negative effects on the cardiovascular system.
Advantages and Limitations for Lab Experiments
One of the main advantages of (3,4-dimethylphenyl)(2-methoxybenzyl)amine is its ability to selectively activate TAAR1 receptors, which can provide researchers with a more specific tool for studying the effects of amphetamine derivatives on the brain and body. However, one limitation of this compound is its potential for toxicity, as high doses of the compound have been found to be toxic to cells in vitro.
Future Directions
There are many potential future directions for research involving (3,4-dimethylphenyl)(2-methoxybenzyl)amine. One area of interest is the potential use of this compound as a therapeutic agent for various neurological and psychiatric disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various physiological systems.
Synthesis Methods
(3,4-dimethylphenyl)(2-methoxybenzyl)amine can be synthesized through a series of chemical reactions. One of the most common methods of synthesis involves the reaction of 3,4-dimethylbenzaldehyde and 2-methoxybenzylamine in the presence of a catalyst. The resulting product is then purified through a series of steps to obtain pure this compound.
Scientific Research Applications
(3,4-dimethylphenyl)(2-methoxybenzyl)amine has been widely used in scientific research as a tool to study various physiological and biochemical processes. It has been found to have potential applications in the field of neuroscience, as it can be used to study the effects of amphetamine derivatives on the brain. This compound has also been used in studies of the cardiovascular system, as it can induce vasoconstriction and increase blood pressure.
properties
IUPAC Name |
N-[(2-methoxyphenyl)methyl]-3,4-dimethylaniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19NO/c1-12-8-9-15(10-13(12)2)17-11-14-6-4-5-7-16(14)18-3/h4-10,17H,11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJBWBDINRNZCEF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NCC2=CC=CC=C2OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.